Cas no 929974-25-4 (4-[(2,6-dimethylmorpholin-4-yl)methyl]-1,3-thiazol-2-amine)

• Product Name: 4-[(2,6-dimethylmorpholin-4-yl)methyl]-1,3-thiazol-2-amine
• CAS No: 929974-25-4
• MF: C₁₀H₁₇N₃OS
• MW: 227.32648062706
• MDL: MFCD08729214
• CID: 4665843
• PubChem ID: 16227646
• Update Time: 2025-06-23

4-[(2,6-dimethylmorpholin-4-yl)methyl]-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 4-[(2,6-dimethyl-4-morpholinyl)methyl]-
• 4-[(2,6-dimethylmorpholin-4-yl)methyl]-1,3-thiazol-2-amine

• MDL： MFCD08729214
• Inchi： 1S/C10H17N3OS/c1-7-3-13(4-8(2)14-7)5-9-6-15-10(11)12-9/h6-8H,3-5H2,1-2H3,(H2,11,12)
• InChI Key： YRCBPPBLHVYLFL-UHFFFAOYSA-N
• SMILES： S1C=C(CN2CC(C)OC(C)C2)N=C1N

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 353.1±27.0 °C at 760 mmHg
• Flash Point: 167.4±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-[(2,6-dimethylmorpholin-4-yl)methyl]-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-[(2,6-dimethylmorpholin-4-yl)methyl]-1,3-thiazol-2-amine

Introduction to 4-[(2,6-dimethylmorpholin-4-yl)methyl]-1,3-thiazol-2-amine (CAS No. 929974-25-4)

4-[(2,6-dimethylmorpholin-4-yl)methyl]-1,3-thiazol-2-amine (CAS No. 929974-25-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as DMMT, is a derivative of thiazole and morpholine, two important heterocyclic scaffolds with a wide range of biological activities. The unique structural features of DMMT make it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The chemical structure of 4-[(2,6-dimethylmorpholin-4-yl)methyl]-1,3-thiazol-2-amine consists of a thiazole ring linked to a dimethylmorpholine moiety through a methylene bridge. The thiazole ring is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to biological targets. The dimethylmorpholine group, on the other hand, provides additional steric and electronic properties that enhance the compound's solubility and bioavailability.

Recent studies have highlighted the potential of DMMT in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that DMMT exhibits potent neuroprotective effects by inhibiting the aggregation of α-synuclein, a protein implicated in Parkinson's disease. This finding suggests that DMMT could be a valuable lead compound for developing new treatments for neurodegenerative disorders.

In addition to its neuroprotective properties, DMMT has also shown promise in cancer research. A study published in Cancer Research reported that DMMT selectively targets cancer cells by disrupting the function of specific kinases involved in cell proliferation and survival. The compound was found to be particularly effective against breast and lung cancer cell lines, with minimal toxicity to normal cells. These results indicate that DMMT has the potential to be developed into an anticancer agent with a favorable therapeutic index.

The pharmacokinetic properties of DMMT have been extensively studied to ensure its suitability for clinical applications. Research conducted by a team at the University of California demonstrated that DMMT has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, the compound was found to have low plasma protein binding and minimal metabolism by cytochrome P450 enzymes, reducing the risk of drug-drug interactions.

To further explore the therapeutic potential of DMMT, several preclinical studies are currently underway. These studies aim to evaluate the safety and efficacy of DMMT in animal models of various diseases. Preliminary results from these studies have been promising, with significant improvements observed in disease outcomes without any major adverse effects.

The development of DMMT as a therapeutic agent is also supported by its favorable safety profile. Toxicology studies have shown that DMMT is well-tolerated at therapeutic doses and does not cause significant organ toxicity or other adverse effects. These findings are crucial for advancing the compound into clinical trials.

In conclusion, 4-[(2,6-dimethylmorpholin-4-yl)methyl]-1,3-thiazol-2-amine (CAS No. 929974-25-4) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for treating neurodegenerative diseases and cancer. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of this compound, paving the way for its future development as a novel therapeutic agent.